![molecular formula C22H22FN3O B5540932 4-(1-benzyl-1H-imidazol-2-yl)-1-(2-fluorobenzoyl)piperidine](/img/structure/B5540932.png)
4-(1-benzyl-1H-imidazol-2-yl)-1-(2-fluorobenzoyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1-benzyl-1H-imidazol-2-yl)-1-(2-fluorobenzoyl)piperidine, also known as BF234, is a potent and selective inhibitor of the dopamine transporter (DAT). It is a novel compound that has been extensively studied for its potential use in treating various neurological disorders.
Scientific Research Applications
Pharmacokinetics and Enzyme Inhibition
Compounds similar to 4-(1-benzyl-1H-imidazol-2-yl)-1-(2-fluorobenzoyl)piperidine have been explored for their pharmacokinetic properties and as enzyme inhibitors. One study examined the hydrolysis-mediated clearance of novel anaplastic lymphoma kinase inhibitors, revealing the challenges in balancing enzyme stability and potency (Teffera et al., 2013). Another research highlighted the synthesis and evaluation of benzylated derivatives for potential Anti-Alzheimer's activity, emphasizing the importance of structural modifications for therapeutic efficacy (Gupta et al., 2020).
Antipsychotic and Neuroleptic Activities
Several studies have investigated the neuroleptic and antipsychotic potentials of compounds with similar structures. For instance, 4-benzyl-1-piperidinylalkynylpyrroles, pyrazoles, and imidazoles were identified as potent antagonists for certain receptor subtypes, showing promise in models of Parkinson's disease (Wright et al., 1999). Another study explored the synthesis and pharmacological evaluation of 4-(4-fluorobenzoyl)piperidine derivatives as mixed receptor ligands, which could lead to new atypical antipsychotics (Diouf et al., 1999).
Antimicrobial and Antituberculosis Activities
Compounds in this category have also been evaluated for their antimicrobial and antituberculosis activities. For example, a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed and synthesized, showing promising activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, highlighting their potential in combating tuberculosis (Jeankumar et al., 2013). Another study synthesized and evaluated the 2,4-diaminoquinazoline series as anti-tubercular agents, demonstrating bactericidal activity against both replicating and non-replicating M. tuberculosis (Odingo et al., 2014).
Properties
IUPAC Name |
[4-(1-benzylimidazol-2-yl)piperidin-1-yl]-(2-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O/c23-20-9-5-4-8-19(20)22(27)25-13-10-18(11-14-25)21-24-12-15-26(21)16-17-6-2-1-3-7-17/h1-9,12,15,18H,10-11,13-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSMNECOYCJBLEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC=CN2CC3=CC=CC=C3)C(=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.